Cas no 1866834-03-8 (3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid)

• Product Name: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid
• CAS No: 1866834-03-8
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5694465
• PubChem ID: 131049940
• Update Time: 2025-06-12

3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid
• 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoicacid
• EN300-1286905
• 1866834-03-8
• 1H-1,2,3-Triazole-5-propanoic acid, β-amino-1-methyl-

• Inchi： 1S/C6H10N4O2/c1-10-5(3-8-9-10)4(7)2-6(11)12/h3-4H,2,7H2,1H3,(H,11,12)
• InChI Key： KLKBXEMKVRZNHY-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CN=NN1C)N)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 378.0±52.0 °C(Predicted)
• pka: 3.31±0.12(Predicted)

Additional information on 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid

Research Brief on 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid (CAS: 1866834-03-8)

In recent years, the compound 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid (CAS: 1866834-03-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole moiety and amino acid backbone, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid has been optimized through several methodologies, with recent studies highlighting the efficiency of click chemistry approaches. The triazole ring, a key structural feature, is often incorporated via copper-catalyzed azide-alkyne cycloaddition (CuAAC), which offers high regioselectivity and yield. Recent advancements in catalytic systems have further improved the scalability and purity of the compound, making it more accessible for preclinical studies.

Biological evaluations of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid have revealed its role as a versatile scaffold in medicinal chemistry. Notably, its structural similarity to natural amino acids allows it to interact with various biological targets, including enzymes and receptors. Recent in vitro studies have demonstrated its inhibitory activity against specific proteases and kinases, suggesting potential applications in oncology and inflammatory diseases. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further drug development.

In the context of drug discovery, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid has been explored as a building block for peptidomimetics and small-molecule inhibitors. Its ability to mimic natural amino acids while introducing additional functional groups has enabled the design of novel compounds with enhanced binding affinity and selectivity. Recent computational studies have also leveraged this compound in virtual screening campaigns, identifying new lead structures for therapeutic targets.

Looking ahead, the potential applications of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid extend beyond traditional small-molecule drugs. Its compatibility with bioconjugation techniques has opened doors for its use in targeted drug delivery systems and diagnostic probes. Ongoing research is exploring its incorporation into antibody-drug conjugates (ADCs) and other biopharmaceuticals, where its stability and functionalizability are highly valued.

In conclusion, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid (CAS: 1866834-03-8) represents a promising scaffold in chemical biology and medicinal chemistry. Its synthetic accessibility, diverse biological activities, and potential for innovation in drug design underscore its importance in contemporary research. Future studies will likely focus on expanding its therapeutic applications and optimizing its pharmacokinetic properties for clinical translation.